4'--C-Methylcytidine

• IUPAC Name: 4-amino-1-[3,4-dihydroxy-5-(hydroxymethyl)-5-methyloxolan-2-yl]pyrimidin-2-one
• InChI: InChI=1S/C10H15N3O5/c1-10(4-14)7(16)6(15)8(18-10)13-3-2-5(11)12-9(13)17/h2-3,6-8,14-16H,4H2,1H3,(H2,11,12,17)
• InChI Key: MUBNRBNWTUDOEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(C(C(O1)N2C=CC(=NC2=O)N)O)O)CO
• Molecular Formula: C10H15N3O5
• Molecular Weight: 257.24 g/mol

Description

4’-C-Methylcytidine is a modified nucleoside that plays a significant role in various biological processes. It is a derivative of cytidine, where a methyl group is attached to the 4’ carbon of the ribose sugar. This modification can influence the structural and functional properties of RNA, making it a subject of interest in the fields of chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4’-C-Methylcytidine typically involves the methylation of cytidine. One common method includes the use of methylating agents such as methyl iodide in the presence of a base. The reaction is carried out under controlled conditions to ensure the selective methylation at the 4’ position .

Industrial Production Methods: Industrial production of 4’-C-Methylcytidine may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. Techniques such as chromatography and crystallization are employed to purify the compound .

Chemical Reactions Analysis

Types of Reactions: 4’-C-Methylcytidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, where the methyl group can be replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, mild acidic conditions.

Reduction: Sodium borohydride, methanol as a solvent.

Substitution: Nucleophiles like amines or thiols, often in the presence of a catalyst.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield 4’-C-methyluridine, while substitution reactions can produce various derivatives depending on the nucleophile .

Scientific Research Applications

4’-C-Methylcytidine has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of modified nucleic acids.

Biology: Plays a role in the study of RNA modifications and their effects on gene expression.

Medicine: Investigated for its potential antiviral and anticancer properties.

Industry: Utilized in the development of nucleoside analogs for therapeutic purposes.

Mechanism of Action

The mechanism of action of 4’-C-Methylcytidine involves its incorporation into RNA, where it can affect the stability and function of the RNA molecule. It can influence base pairing and the overall structure of the RNA, leading to changes in gene expression and protein synthesis. The compound targets specific enzymes and pathways involved in RNA metabolism .

Comparison with Similar Compounds

N4-Methylcytidine: Another methylated cytidine derivative with similar properties.

N4,N4-Dimethylcytidine: A compound with two methyl groups attached to the cytidine molecule.

2’-C-Methylcytidine: A derivative with a methyl group at the 2’ position of the ribose sugar.

Uniqueness: 4’-C-Methylcytidine is unique due to its specific methylation at the 4’ position, which can lead to distinct structural and functional properties compared to other methylated cytidines. This uniqueness makes it valuable for studying specific RNA modifications and their biological implications .